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Compound of Interest

Compound Name: 7-Bromo-2-methyl-2H-indazole

Cat. No.: B1287201

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the safe handling and storage of 7-Bromo-2-
methyl-2H-indazole (CAS No. 701910-14-7). Adherence to these guidelines is crucial to
ensure personnel safety and maintain the integrity of the compound.

Chemical and Physical Properties

7-Bromo-2-methyl-2H-indazole is a heterocyclic organic compound.[1] While a
comprehensive safety data sheet for this specific isomer is not publicly available, data from
suppliers and similar compounds provide essential information for safe handling.

Table 1: Physicochemical and Safety Data
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Property Value Reference
CAS Number 701910-14-7 [2][3]
Molecular Formula CsH7BrN2 [2]
Molecular Weight 211.06 g/mol [2]
Appearance Yellow solid [4]

Storage Temperature

Room Temperature

[41(5]

Signal Word

Warning

[6]7]

Hazard Statements (Probable)

H302: Harmful if
swallowedH315: Causes skin
irritationH319: Causes serious
eye irritationH335: May cause

respiratory irritation

[6]7]

Precautionary Statements
(Probable)

P280: Wear protective
gloves/protective clothing/eye
protection/face
protectionP305+P351+P338:
IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if
present and easy to do.

Continue rinsing.

[6]7]

Note: Hazard and precautionary statements are based on closely related bromo-indazole

compounds and should be treated as indicative for 7-Bromo-2-methyl-2H-indazole in the

absence of a specific Safety Data Sheet (SDS).

Experimental Protocols

2.1 Personal Protective Equipment (PPE)

Before handling 7-Bromo-2-methyl-2H-indazole, all personnel must be equipped with the

following standard laboratory PPE:
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Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Nitrile or neoprene gloves. Check for any breaches before use.

Body Protection: A properly fastened laboratory coat.

Respiratory Protection: If there is a risk of dust formation or if working outside a ventilated
enclosure, a NIOSH-approved particulate respirator is recommended.

2.2 Engineering Controls

» Ventilation: Always handle this compound inside a certified chemical fume hood to minimize
inhalation exposure.[7]

o Safety Equipment: An operational eyewash station and safety shower must be readily
accessible in the immediate work area.

2.3 Handling Protocol

e Preparation: Designate a specific area within the chemical fume hood for handling. Ensure
the workspace is clean and uncluttered.

e Dispensing:
o As 7-Bromo-2-methyl-2H-indazole is a solid, avoid actions that could generate dust.[7]

o Use a spatula or scoop to carefully transfer the required amount from the storage
container to a tared weighing vessel.

o Perform all weighing and transfer operations over a contained surface (e.g., a weigh boat
on a tray) to catch any spills.

o Post-Handling:
o Tightly seal the primary container immediately after use.

o Wipe down the spatula and any contaminated surfaces with an appropriate solvent (e.g.,
ethanol or acetone) and dispose of the cleaning materials as hazardous waste.
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o Remove gloves and wash hands thoroughly with soap and water.

2.4 Storage Protocol

o Container: Store the compound in its original, tightly sealed container.

o Conditions: Keep in a dry, well-ventilated area at room temperature.[4][5]

e Incompatibilities: Store away from strong oxidizing agents.

o Labeling: Ensure the container is clearly labeled with the chemical name, CAS number, and
appropriate hazard warnings.

2.5 Spill and Waste Disposal Protocol

e Spill Response:

[¢]

In case of a spill, evacuate non-essential personnel from the area.

[e]

Wearing full PPE, gently cover the spill with an inert absorbent material (e.g., vermiculite
or sand).

[e]

Carefully sweep up the absorbed material without creating dust.[7]

o

Place the material into a labeled, sealed container for hazardous waste.

[¢]

Ventilate the area and decontaminate the spill site.

o Waste Disposal:

o Dispose of unused 7-Bromo-2-methyl-2H-indazole and any contaminated materials as
hazardous chemical waste.

o Follow all local, state, and federal regulations for hazardous waste disposal.

2.6 First Aid Measures

o General Advice: In case of exposure, immediately consult a physician and show them the
container label or safety data sheet.[7]
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« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen.
e In Case of Skin Contact: Immediately wash off with soap and plenty of water.

* In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing.[7]

o If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water.

Visualized Workflow

The following diagram illustrates the standard workflow for the safe handling and storage of 7-
Bromo-2-methyl-2H-indazole.
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Caption: Workflow for Safe Handling of 7-Bromo-2-methyl-2H-indazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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